2-[(2-chloro-5-{[(4-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid

• IUPAC Name: 2-[[2-chloro-5-[(4-methylphenyl)sulfamoyl]benzoyl]amino]benzoic acid
• InChI: InChI=1S/C21H17ClN2O5S/c1-13-6-8-14(9-7-13)24-30(28,29)15-10-11-18(22)17(12-15)20(25)23-19-5-3-2-4-16(19)21(26)27/h2-12,24H,1H3,(H,23,25)(H,26,27)
• InChI Key: ADAXLRYUIIEZRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)C(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C21H17ClN2O5S
• Molecular Weight: 444.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzoyl group, an amino group, a sulfonyl group, and a carboxylic acid group. These functional groups could potentially give the compound a variety of interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the benzoyl group might be introduced through a Friedel-Crafts acylation, while the amino group could be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzoyl and sulfonyl groups would likely contribute to the compound’s overall polarity, while the presence of the amino group could potentially allow for hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions. For example, under acidic conditions, the carboxylic acid group could lose a proton to form a carboxylate anion. Similarly, the amino group could potentially undergo a variety of reactions, including condensation reactions to form amides or peptides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility in water would likely be moderate due to the presence of polar functional groups. Its melting and boiling points would likely be relatively high due to the presence of multiple aromatic rings.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. These might include wearing protective clothing and eye protection, and ensuring adequate ventilation.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its pharmacokinetics, and conducting clinical trials.